Cas no 54149-15-4 (1-bromo-3-methoxybutane)

• Product Name: 1-bromo-3-methoxybutane
• CAS No: 54149-15-4
• MF: C₅H₁₁BrO
• MW: 167.044241189957
• MDL: MFCD18072926
• CID: 355319
• PubChem ID: 13215876
• Update Time: 2025-04-19

1-bromo-3-methoxybutane Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-3-methoxy-
• 1-Bromo-3-methoxybutane
• 1-BROMO-3-METHOXY-BUTANE
• DTXSID10528907
• SCHEMBL3655533
• FT-0706070
• 54149-15-4
• WZWJYFKJSMJHDO-UHFFFAOYSA-N
• EN300-2994125
• 1-bromo-3-methoxybutane

• MDL： MFCD18072926
• Inchi： 1S/C5H11BrO/c1-5(7-2)3-4-6/h5H,3-4H2,1-2H3
• InChI Key： WZWJYFKJSMJHDO-UHFFFAOYSA-N
• SMILES： BrCCC(C)OC

Computed Properties

• Exact Mass: 165.99933
• Monoisotopic Mass: 165.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers